molecular formula C7H6N4O2 B1317314 3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine CAS No. 62908-83-2

3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine

Cat. No. B1317314
CAS RN: 62908-83-2
M. Wt: 178.15 g/mol
InChI Key: VHUAFDKORZHXOD-UHFFFAOYSA-N
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Description

“3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine” is a chemical compound with the CAS Number: 62908-83-2. It has a molecular weight of 178.15 . The compound is solid in physical form and is stored in dry conditions at a temperature between 2-8°C .


Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine”, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . A novel [3 + 1 + 1 + 1] cyclization reaction for the synthesis of compounds based on a 5-cyano-1H-pyrazolo[3,4-b]pyridine skeleton from aryl methyl ketones, malononitrile, and 5-aminopyrazoles has been established .


Molecular Structure Analysis

The InChI code for “3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine” is 1S/C7H6N4O2/c1-4-6-2-5(11(12)13)3-8-7(6)10-9-4/h2-3H,1H3,(H,8,9,10) and the InChI key is VHUAFDKORZHXOD-UHFFFAOYSA-N .

It is stored in dry conditions at a temperature between 2-8°C .

Scientific Research Applications

Synthesis and Characterization

Preparation and Reactivity

The compound has been explored for its utility in the preparation of pyrazolopyridines. For instance, a series of pyrazolopyridines were prepared by nitrosation of 3-acetamido-2-methylpyridines, showcasing the compound's reactivity and potential in generating a variety of heterocyclic structures (H. Foster & J. Hurst, 1973).

Novel Synthetic Routes

The compound has also been the focus of research aiming at developing new synthetic methodologies. For example, a convenient ultrasound-promoted synthesis of fused polycyclic derivatives highlights a novel, efficient method for generating complex structures with potential applications in material science and pharmaceuticals (M. Nikpassand et al., 2010).

Biomedical Applications

Biomedical Research

Research into 1H-Pyrazolo[3,4-b]pyridines, including derivatives of 3-Methyl-5-nitro-1H-pyrazolo[3,4-b]pyridine, has identified these compounds as having significant potential in biomedical applications. A review covering the synthesis and biomedical applications of these compounds underscores their importance in the development of new therapeutic agents, with a focus on the diversity of substituents and synthetic methods used (Ana Donaire-Arias et al., 2022).

Environmental and Material Science

Design and Properties

In the realm of material science, the study of bridged pyridine-based energetic derivatives showcases the exploration of pyrazolo[3,4-b]pyridine structures for their potential in creating materials with desirable thermal and detonation properties. This highlights the role of such compounds in the design of novel energetic materials (D. Zhai et al., 2019).

Safety And Hazards

The safety information for “3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine” includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include: P261-P280-P301+P312-P302+P352-P305+P351+P338 .

properties

IUPAC Name

3-methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N4O2/c1-4-6-2-5(11(12)13)3-8-7(6)10-9-4/h2-3H,1H3,(H,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHUAFDKORZHXOD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C=C(C=NC2=NN1)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40538554
Record name 3-Methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40538554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-5-nitro-1H-pyrazolo[3,4-B]pyridine

CAS RN

62908-83-2
Record name 3-Methyl-5-nitro-2H-pyrazolo[3,4-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40538554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-methyl-5-nitro-1H-pyrazolo[3,4-b]pyridine
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